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Sulforhodamine G excitation emission spectrum
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Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

Spectral Properties and Basic Information

The table below summarizes the core technical data found for Sulforhodamine G:

Property Value

Excitation Maximum 529 nm [1]

(AEX)

Emission Maximum 548 nm [1]

(AEm)

Molecular Weight 530.6 g/mol [1] 575.58 g/mol [2]
CAS Number 5873-16-5 [1] [2]

Physical Form Orange-red solid, soluble in water [1]

Cellular Permeability Membrane impermeant [1]

Primary Documented Polar tracer for studies of cell morphology and neuronal cell-cell
Use communication; protein stain [1] [2]
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Experimental Workflow for Protein Staining

One search result outlined a methodology for using Sulferhodamine G as a fluorescent internal protein stain

for analysis with 2-Dimensional Gel Electrophoresis (2-DE) [2]. The workflow for this application is

summarized in the diagram below.
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Experimental workflow for protein staining with Sulforhodamine G.

The detailed steps are as follows:

e Sample Preparation: The protein samples to be analyzed are spiked with an internal standard (e.g.,
ALIS647) and then separated using 2-DE in the dark [2].
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e Dye Purification (if required): The protocol notes that commercial Sulforhodamine G may require
purification. This involves dissolving the dye in 1% v/v acetic acid and purifying it via Reverse Phase
(RP) chromatography. The fraction with an absorbance maximum at 528 nm is collected, lyophilized,

and stored as a dry powder [2].

e Staining: The gel is stained overnight in 35% methanol containing a four-fold molar excess of
Sulforhodamine G dye to protein (based on an average protein molecular weight of 50 kDa). All
staining steps must be performed in polypropylene dishes wrapped in foil to prevent photobleaching
[2].

¢ Washing & Equilibration: Following staining, the gel is washed 4 times for 15 minutes each in 35%
methanol, followed by 2 equilibration steps in water for 15 minutes each [2].

e Visualization & Analysis: The stained protein and the internal standard are visualized using a laser
scanner at different channels (Aex=532 nm for Sulforhodamine G; Aex=633 nm for ALIS647). The
protein spots are then quantified using 2-DE software for statistical analysis [2].

Suggestions for Further Research

The information available online appears to be limited. To acquire the depth of technical detail required for a

whitepaper, you may need to consult more specialized sources.

e Consult Supplier Datasheets: Companies that sell fluorescent dyes often provide high-quality,
detailed technical documentation. You can contact suppliers like Biotium or MedChemEXxpress
directly to request a comprehensive product information sheet or technical datasheet for
Sulforhodamine G [1] [2].

¢ Search Scientific Databases: A thorough search on platforms like PubMed or Google Scholar
using the search term "Sulforhodamine G" along with its CAS number (5873-16-5) may help you
locate primary research articles that describe its use and provide full experimental protocols [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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